ethyl [4-chloro-3-(trifluoromethyl)anilino](oxo)acetate

• CAS No.: 17738-62-4
• Molecular Formula: C11H9ClF3NO3
• Molecular Weight: 295.64g/mol
• IUPAC Name: ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-2-oxoacetate
• InChI: InChI=1S/C11H9ClF3NO3/c1-2-19-10(18)9(17)16-6-3-4-8(12)7(5-6)11(13,14)15/h3-5H,2H2,1H3,(H,16,17)
• InChI Key: IWLMVDYPZUGUSQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)NC1=CC(=C(C=C1)Cl)C(F)(F)F

Description

ethyl [4-chloro-3-(trifluoromethyl)anilino](oxo)acetate is a synthetic organic compound that features a trifluoromethyl group, which is known for its significant role in pharmaceuticals, agrochemicals, and materials. The presence of the trifluoromethyl group imparts unique chemical properties, making this compound valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ethyl [4-chloro-3-(trifluoromethyl)anilino](oxo)acetate typically involves the reaction of ethyl oxalyl chloride with 4-chloro-3-(trifluoromethyl)aniline in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance efficiency and yield. The use of automated systems ensures precise control over reaction parameters, leading to consistent product quality.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically involving reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried